3-bromo-2-hydroxy-4-methylbenzaldehyde
Overview
Description
3-Bromo-2-hydroxy-4-methylbenzaldehyde (3-BHMB), also known as 3-bromo-2-hydroxy-4-methylbenzyl alcohol, is a naturally occurring compound that is used in various scientific applications. It is a colorless solid with a characteristic aromatic odor. 3-BHMB is used in the synthesis of various compounds, as a reagent for the preparation of organic compounds, and for the production of pharmaceutical intermediates. It is also used as a stabilizer for a variety of organic compounds.
Scientific Research Applications
3-BHMB is used in a variety of scientific research applications. It is used as a reagent in the synthesis of various organic compounds, including pharmaceuticals. It is also used in the production of pharmaceutical intermediates, such as amines and sulfonamides. 3-BHMB is also used in the synthesis of aromatic compounds, such as benzene derivatives. Additionally, 3-BHMB is used as a stabilizer for a variety of organic compounds.
Mechanism of Action
The mechanism of action of 3-BHMB is not well understood. It is believed that 3-BHMB reacts with other compounds to form a variety of products, including aromatic compounds, amines, and sulfonamides. Additionally, it is believed that 3-BHMB may also act as a catalyst in certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-BHMB are not well understood. It is believed that 3-BHMB may have some effects on the body, as it is known to be a metabolite of certain compounds. However, further research is needed to determine the exact effects of 3-BHMB on the body.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-BHMB in laboratory experiments is that it is an inexpensive and readily available reagent. Additionally, it is relatively easy to synthesize and can be used as a catalyst in certain reactions. The main limitation of using 3-BHMB in laboratory experiments is that its mechanism of action is not well understood and its effects on the body are not known.
Future Directions
Future research should focus on further elucidating the mechanism of action of 3-BHMB, as well as its effects on the body. Additionally, further research should be conducted to identify potential applications for 3-BHMB, such as in the synthesis of pharmaceuticals or other organic compounds. Finally, further research should be conducted to identify potential advantages and limitations of using 3-BHMB in laboratory experiments.
Synthesis Methods
The synthesis of 3-BHMB is typically carried out by the reaction of bromine with 2-hydroxy-4-methylbenzaldehyde in an aqueous medium. This reaction is typically carried out at room temperature, with the bromine being added slowly over a period of several hours. The reaction is typically carried out in the presence of an acid catalyst, such as sulfuric acid. The reaction produces a mixture of 3-bromo-2-hydroxy-4-methylbenzaldehydedroxy-4-methylbenzaldehyde and 2-bromo-4-methylbenzaldehyde. The desired product, 3-BHMB, can then be isolated by distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-2-hydroxy-4-methylbenzaldehyde involves the bromination of 2-hydroxy-4-methylbenzaldehyde followed by oxidation of the resulting intermediate.", "Starting Materials": [ "2-hydroxy-4-methylbenzaldehyde", "Bromine", "Acetic acid", "Sodium acetate", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 2-hydroxy-4-methylbenzaldehyde in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring until a yellow color persists.", "Step 3: Add sodium acetate to the solution to neutralize excess bromine.", "Step 4: Isolate the resulting 3-bromo-2-hydroxy-4-methylbenzaldehyde by filtration and washing with water.", "Step 5: Dissolve the isolated product in acetic acid.", "Step 6: Add hydrogen peroxide dropwise to the solution while stirring until a yellow color persists.", "Step 7: Heat the solution to reflux for 1 hour.", "Step 8: Cool the solution and isolate the resulting 3-bromo-2-hydroxy-4-methylbenzaldehyde by filtration and washing with water." ] } | |
CAS RN |
1379328-74-1 |
Molecular Formula |
C8H7BrO2 |
Molecular Weight |
215 |
Purity |
95 |
Origin of Product |
United States |
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